![molecular formula C14H18Cl2N2O3S B3447378 N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)-4-piperidinecarboxamide](/img/structure/B3447378.png)
N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)-4-piperidinecarboxamide
Overview
Description
2,4-Dichlorobenzyl alcohol is an antiseptic found in commercially available throat lozenges . It’s also used to deactivate Respiratory syncytial virus and SARS-Cov .
Physical And Chemical Properties Analysis
2,4-Dichlorobenzyl alcohol appears as white crystals or powder or crystalline powder or needles or lumpy crystalline powder . It is soluble in water, methanol, and chloroform .Scientific Research Applications
Antiseptic in Throat Lozenges
The compound is used as an antiseptic in commercially available throat lozenges . It’s effectiveness in providing symptomatic relief for patients with acute sore throat due to upper respiratory tract infection (URTI) has been studied .
Antiviral Action
The compound has some in vitro antiviral action . It has been used to deactivate Respiratory syncytial virus and SARS-Cov .
Analgesic Properties
The compound has analgesic properties, providing relief of pain in patients with acute sore throat due to URTIs .
Development of New Drugs
Scientific research is used to develop new drugs . The compound could potentially be used in the development of new drugs, given its antiseptic and antiviral properties.
Medical Treatments
The compound could potentially be used in medical treatments , especially those related to respiratory tract infections, given its effectiveness in providing symptomatic relief.
Understanding Disease Causes and Risk Factors
The compound could potentially be used in research to understand the causes and risk factors of diseases , especially those related to respiratory tract infections.
Mechanism of Action
properties
IUPAC Name |
N-[(2,4-dichlorophenyl)methyl]-1-methylsulfonylpiperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18Cl2N2O3S/c1-22(20,21)18-6-4-10(5-7-18)14(19)17-9-11-2-3-12(15)8-13(11)16/h2-3,8,10H,4-7,9H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJQLITGFOGDTEI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C(=O)NCC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dichlorobenzyl)-1-(methylsulfonyl)piperidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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